Cas no 84400-99-7 (7-chlorofuro[2,3-c]pyridine)

• Product Name: 7-chlorofuro[2,3-c]pyridine
• CAS No: 84400-99-7
• MF: C₇H₄ClNO
• MW: 153.565760612488
• MDL: MFCD09834947
• CID: 850474
• PubChem ID: 12826107
• Update Time: 2025-11-02

7-chlorofuro[2,3-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-chlorofuro[2,3-c]pyridine
• Furo[2,3-c]pyridine, 7-chloro-
• 7-chloro-Furo[2,3-c]pyridine
• 7-chlorofuro<2,3-c>pyridine N-oxide
• Y4178
• 7-Chlorofuro[2,3-c]pyridine (ACI)
• 84400-99-7
• DB-003572
• AKOS006327890
• SY098302
• MFCD09834947
• SCHEMBL658129
• YJUYPLVLAHBYCM-UHFFFAOYSA-N
• DTXSID50510846
• AS-33795
• PB14748
• EN300-116462
• J-519215

• MDL： MFCD09834947
• Inchi： 1S/C7H4ClNO/c8-7-6-5(1-3-9-7)2-4-10-6/h1-4H
• InChI Key： YJUYPLVLAHBYCM-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=CO2)C=CN=1

Computed Properties

• Exact Mass: 152.99800
• Monoisotopic Mass: 152.9981414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.377
• Boiling Point: 242.806°C at 760 mmHg
• Flash Point: 100.646°C
• Refractive Index: 1.624
• PSA: 26.03000
• LogP: 2.48120

Additional information on 7-chlorofuro[2,3-c]pyridine

7-Chlorofuro[2,3-c]pyridine (CAS No. 84400-99-7): A Versatile Heterocyclic Compound with Emerging Applications

The 7-chlorofuro[2,3-c]pyridine (CAS 84400-99-7) represents an important class of fused heterocyclic compounds that has gained significant attention in pharmaceutical research and material science. This chlorinated furopyridine derivative combines the structural features of both furan and pyridine rings, creating unique electronic properties that make it valuable for various applications. Recent studies show growing interest in furo[2,3-c]pyridine derivatives as potential building blocks for drug discovery, particularly in the development of kinase inhibitors and CNS-active compounds.

Chemically, 7-chlorofuro[2,3-c]pyridine (molecular formula C₇H₄ClNO) features a fused bicyclic system with a chlorine atom at the 7-position. This specific substitution pattern influences its reactivity profile, making it particularly useful for further functionalization through cross-coupling reactions. The compound typically appears as a white to off-white crystalline powder with moderate solubility in common organic solvents like dichloromethane, THF, and DMF, but limited water solubility. Researchers have noted that the electronic properties of 7-chlorofuropyridine make it an interesting scaffold for designing materials with specific optoelectronic characteristics.

In pharmaceutical applications, the 7-chloro substituted furopyridine core has shown promise as a privileged structure in medicinal chemistry. Several studies highlight its potential as a key intermediate for developing compounds with biological activity against various targets. The structural similarity to purine bases allows furo[2,3-c]pyridine derivatives to interact with biological systems in unique ways. Current research focuses on optimizing synthetic routes to CAS 84400-99-7 and its analogs to support drug discovery programs targeting neurological disorders and inflammatory conditions.

The synthesis of 7-chlorofuro[2,3-c]pyridine typically involves cyclization strategies starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent patents demonstrate innovative methods for preparing chlorofuropyridine compounds with improved yields and purity, addressing the needs of both academic researchers and industrial applications.

Material scientists have explored 84400-99-7 and related compounds for their potential in organic electronics. The conjugated system of furo[2,3-c]pyridines offers interesting charge transport properties that could be valuable in OLED materials or organic semiconductors. Researchers are particularly interested in how the chlorine substitution affects the electronic structure and intermolecular interactions in solid-state applications.

Analytical characterization of 7-chlorofuro[2,3-c]pyridine typically involves a combination of techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound shows characteristic signals in ¹H NMR (δ 7.5-8.5 ppm for aromatic protons) and ¹³C NMR spectra that aid in structural confirmation. Quality control protocols for CAS 84400-99-7 emphasize purity assessment, with most commercial samples available at ≥95% purity for research purposes.

From a safety perspective, standard laboratory precautions apply when handling 7-chlorofuro[2,3-c]pyridine. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses should be used. The compound should be stored in cool, dry conditions away from strong oxidizers. Researchers working with chlorinated heterocycles should consult the latest safety data sheets for specific handling recommendations.

The market for furopyridine derivatives has shown steady growth, driven by pharmaceutical industry demand. As a research chemical, 84400-99-7 is available from several specialty chemical suppliers, typically in gram to kilogram quantities. Pricing varies based on purity and scale, with current trends showing increased interest in custom synthesis services for modified furo[2,3-c]pyridines with specific substitution patterns.

Recent scientific literature highlights novel applications of 7-chlorofuro[2,3-c]pyridine in catalysis and as a ligand in transition metal complexes. The nitrogen and oxygen atoms in the fused ring system can coordinate to metal centers, creating opportunities for designing new catalytic systems. This aligns with current research trends in sustainable chemistry and atom-efficient transformations.

Looking forward, the development of 7-chlorofuro[2,3-c]pyridine derivatives is expected to continue expanding, particularly in the areas of medicinal chemistry and functional materials. The compound's versatility as a building block positions it as an important tool for researchers exploring structure-activity relationships in drug design or investigating new materials with tailored electronic properties. As synthetic methodologies advance, we anticipate seeing more applications emerge for this interesting heterocyclic compound and its derivatives.